Cas no 62284-86-0 (Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate(1:1))

• Product Name: Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate(1:1)
• CAS No: 62284-86-0
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 450857
• PubChem ID: 12355536
• Update Time: 2025-07-09

Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate(1:1) Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate(1:1)
• 6-naphthalen-2-yl-5,6-dihydroimidazo[2,1-b][1,3]thiazole,oxalic acid
• CHEMBL3244725
• A928523
• 6-Naphthalen-2-yl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;oxalic acid
• 5,6-Dihydro-6-(2-napthyl) imidazo[2,1-b]thiazole oxalate
• Oxalic acid--6-(naphthalen-2-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole (1/1)
• DTXSID90493700
• 6-(Naphthalen-2-yl)-5,6-dihydroimidazo[2,1-b]thiazole oxalate
• 62284-86-0
• 5,6-Dihydro-6-(2-napthyl) imidazo[2,1-b]thiazole oxalate, 95%

• Inchi： 1S/C15H12N2S.C2H2O4/c1-2-4-12-9-13(6-5-11(12)3-1)14-10-17-7-8-18-15(17)16-14;3-1(4)2(5)6/h1-9,14H,10H2;(H,3,4)(H,5,6)
• InChI Key： LVBSSRLESHNUHX-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC3C=CC=CC=3C=1)C2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 342.06752
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 215-217 °C(Solv: ethanol (64-17-5))
• PSA: 90.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate(1:1)

Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate (1:1)

Imidazo[2,1-b]thiazole, 5,6-dihydro-6-(2-naphthalenyl)-, ethanedioate (1:1) is a complex organic compound with the CAS number 62284-86-0. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure and potential applications in various fields. The molecule consists of an imidazo[2,1-b]thiazole ring system fused with a naphthalene moiety and an ethanedioate group. The combination of these structural elements makes it a versatile compound with interesting chemical and physical properties.

The imidazo[2,1-b]thiazole core is a five-membered ring containing nitrogen and sulfur atoms. This heterocyclic system is known for its stability and ability to participate in various chemical reactions. The fusion with the naphthalene group introduces aromaticity and enhances the compound's electronic properties. The ethanedioate group further adds functional diversity to the molecule. This combination makes Imidazo[2,1-b]thiazole derivatives promising candidates for applications in drug discovery, material science, and electronic devices.

Recent studies have highlighted the potential of Imidazo[2,1-b]thiazole derivatives in the field of medicinal chemistry. Researchers have explored their anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in 2023 demonstrated that certain derivatives of this compound exhibit significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2). These findings suggest that Imidazo[2,1-b]thiazole-based compounds could be developed into novel therapeutic agents for inflammatory diseases.

In addition to its biological applications, Imidazo[2,1-b]thiazole has also been investigated for its electronic properties. The incorporation of the naphthalene group into the structure enhances the compound's conjugation length and electron transport capabilities. This makes it a potential candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A recent study reported that films prepared from this compound exhibit high charge carrier mobility and stability under ambient conditions.

The synthesis of Imidazo[2,1-b]thiazole derivatives typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of thioamide or thiol derivatives with naphthalene precursors under specific thermal or catalytic conditions. The introduction of the ethanedioate group often requires additional functionalization steps to achieve the desired stereochemistry and regioselectivity.

Despite its promising properties, further research is needed to fully understand the mechanistic details of its biological and electronic activities. Collaborative efforts between chemists and biologists are essential to unlock its full potential in drug development and material science. Moreover, exploring alternative synthetic routes could enhance the scalability and cost-effectiveness of producing this compound on an industrial scale.

In conclusion, Imidazo[2,1-b]thiazole derivatives, including Imidazo[2,1-b]thiazole ethanedioate (1:1) with CAS number 62284-86-0, represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features make them valuable tools for advancing scientific research and developing innovative technologies. As research continues to uncover new insights into their properties and functionalities, Imidazo[2,1-b]thiazole-based compounds are poised to play a significant role in shaping future advancements in chemistry and related fields.